4-chloro-N'-(2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}ethanimidoyl)benzenecarbohydrazide

• IUPAC Name: N-[(Z)-[1-amino-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylethylidene]amino]-4-chlorobenzamide
• InChI: InChI=1S/C15H11Cl2F3N4OS/c16-10-3-1-8(2-4-10)13(25)24-23-12(21)7-26-14-11(17)5-9(6-22-14)15(18,19)20/h1-6H,7H2,(H2,21,23)(H,24,25)
• InChI Key: YHONQCDYJUVRIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NN=C(CSC2=C(C=C(C=N2)C(F)(F)F)Cl)N)Cl
• Isomeric SMILES: C1=CC(=CC=C1C(=O)N/N=C(/CSC2=C(C=C(C=N2)C(F)(F)F)Cl)\N)Cl
• Molecular Formula: C15H11Cl2F3N4OS
• Molecular Weight: 423.2 g/mol

Description

4-chloro-N'-(2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}ethanimidoyl)benzenecarbohydrazide is a useful research compound. Its molecular formula is C15H11Cl2F3N4OS and its molecular weight is 423.24. The purity is usually 95%.
BenchChem offers high-quality 4-chloro-N'-(2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}ethanimidoyl)benzenecarbohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-chloro-N'-(2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}ethanimidoyl)benzenecarbohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Agrochemicals

The trifluoromethylpyridine (TFMP) moiety, present in this compound, plays a crucial role in crop protection. TFMP derivatives are used to safeguard crops from pests. Notably, fluazifop-butyl, the first TFMP derivative introduced to the agrochemical market, paved the way for over 20 new TFMP-containing agrochemicals with ISO common names. .

Pharmaceuticals

Several TFMP derivatives find applications in the pharmaceutical industry. Five pharmaceutical products containing the TFMP moiety have received market approval, and additional candidates are undergoing clinical trials. The physicochemical properties of fluorine and the pyridine moiety contribute to their efficacy. .

Anti-Fibrosis Agents

In a screening study, some derivatives of this compound exhibited better anti-fibrosis activity than existing drugs like Pirfenidone. .

Intermediate Synthesis

The synthesis of 2-chloro-5-(trifluoromethyl)pyridine (2,5-CTF), a key intermediate for fluazifop production, is achievable via a simple one-step reaction. .

Functional Materials

While not extensively explored, the unique properties of this compound may find applications in functional materials, such as coatings, sensors, or catalysts. .

Veterinary Products

Two veterinary products containing the TFMP moiety have been granted market approval. .

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound contains a trifluoromethylpyridine group , which is a key structural motif in active agrochemical and pharmaceutical ingredients . .

Mode of Action

Thetrifluoromethylpyridine group is known to have unique physicochemical properties that contribute to the biological activities of compounds

Biochemical Pathways

Given the presence of the trifluoromethylpyridine group, it is plausible that the compound could affect a variety of pathways, depending on its specific targets

Result of Action

Given the presence of the trifluoromethylpyridine group, the compound likely has biological activity , but the specific effects depend on the compound’s targets and mode of action.